Propanoylagmatine
Overview
Description
Propanoylagmatine is a secondary carboxamide and a member of guanidines.
Scientific Research Applications
1. Dental Applications
Propanol, a monofunctional aldehyde, has been investigated for its potential to enhance the mechanical properties of dental polymers. Studies suggest that propanol can significantly improve various mechanical properties of resin composites, potentially due to its cross-linking ability with different polymers. This finding is relevant for the development of advanced dental materials (Peutzfeldt & Asmussen, 1992).
2. Dermatological Research
Research has shown that emollients in a propanol-based hand rub can significantly reduce irritant contact dermatitis. This finding is important in dermatology and occupational health, especially for professionals who frequently use hand sanitizers (Kampf, Wigger-Alberti, Schoder, & Wilhelm, 2005).
3. Chemotherapy Research
Propofol, a compound structurally related to propanol, has been studied for its effect on enhancing the apoptosis of cancer cells when combined with cisplatin, a chemotherapy drug. This research is significant in oncology for developing potential combination therapies for cancer treatment (Li et al., 2017).
4. Microscopy in Biological Research
Propanol's utility extends to microscopy, where it has been used as a medium for imaging soft samples like gelatin films. This application is crucial in biophysical research for understanding the properties of soft biological tissues (Radmacher, Fritz, & Hansma, 1995).
5. Pharmacological Research
Propanol and related compounds have been evaluated in various pharmacological studies, including their effects on agitation associated with traumatic brain injury. Such research is valuable in neuropsychiatry and rehabilitation (Brossart, Meythaler, Parker, Mcnamara, & Elliott, 2008).
6. Nanotechnology in Drug Delivery
Studies have explored the use of propanol in the development of nanotechnology-based drug delivery systems. This research is pivotal in pharmaceutical sciences for improving drug delivery efficiency (Huynh et al., 2011).
properties
Product Name |
Propanoylagmatine |
|---|---|
Molecular Formula |
C8H18N4O |
Molecular Weight |
186.26 g/mol |
IUPAC Name |
N-[4-(diaminomethylideneamino)butyl]propanamide |
InChI |
InChI=1S/C8H18N4O/c1-2-7(13)11-5-3-4-6-12-8(9)10/h2-6H2,1H3,(H,11,13)(H4,9,10,12) |
InChI Key |
WVTOFVPEEGNUHR-UHFFFAOYSA-N |
SMILES |
CCC(=O)NCCCCN=C(N)N |
Canonical SMILES |
CCC(=O)NCCCCN=C(N)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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